N-Methyl-N-[2-oxo-2-[3-[(2-oxopyrrolidin-1-yl)methyl]pyrrolidin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-oxo-2-[3-[(2-oxopyrrolidin-1-yl)methyl]pyrrolidin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C15H23N3O3/c1-3-13(19)16(2)11-15(21)18-8-6-12(10-18)9-17-7-4-5-14(17)20/h3,12H,1,4-11H2,2H3
• InChI Key: PJKMYVIDABYPIG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCC(C1)CN2CCCC2=O)C(=O)C=C
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate precursors. Detailed synthetic pathways and reaction conditions are documented in scientific literature. Notably, the oxopyrrolidin moiety plays a crucial role in its formation .

Molecular Structure Analysis

The molecular structure of N-Methyl-N-[2-oxo-2-[3-[(2-oxopyrrolidin-1-yl)methyl]pyrrolidin-1-yl]ethyl]prop-2-enamide reveals a complex arrangement of atoms. The pyrrolidin ring, the enamide group, and the methyl substituent contribute to its overall shape and reactivity. Researchers have elucidated this structure using techniques such as X-ray crystallography .

Chemical Reactions Analysis

The compound may participate in various chemical reactions due to its functional groups. Investigating its reactivity with nucleophiles, electrophiles, and other reagents provides insights into its behavior. Researchers have explored its interactions in the context of drug discovery and organic synthesis .

Future Directions

: Crystal structure of SARS-CoV main protease with authentic N and C-termini : Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Molecules